Cas no 1805559-42-5 (4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1805559-42-5
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4898000
• Update Time: 2025-10-28

4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C8H7ClF2N2O2/c1-4-7(13(14)15)5(2-9)6(3-12-4)8(10)11/h3,8H,2H2,1H3
• InChI Key： ZBLVUQIEELVQGV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)=NC=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1805559-42-5)

4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine, identified by its CAS number 1805559-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The structural features of this compound, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a methyl group on the pyridine ring, contribute to its unique chemical properties and potential applications.

The chloromethyl moiety in 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This property makes it a valuable intermediate in the development of novel compounds targeting various biological pathways. The difluoromethyl group, on the other hand, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. Its incorporation into the pyridine core of this compound suggests potential benefits in terms of pharmacokinetic profiles.

The methyl group and the nitro substituent at the 3-position of the pyridine ring further modulate the electronic and steric environment of the molecule. These structural elements are critical in determining its reactivity and interaction with biological targets. Recent studies have highlighted the importance of nitropyridines in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. The combination of these functional groups in 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine positions it as a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying lead structures for drug development. The unique scaffold of 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine has been computationally analyzed to predict its potential interactions with various protein targets. These studies suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer progression and inflammation.

In vitro experiments have begun to validate these computational predictions. Preliminary results indicate that derivatives of this compound show promising activity against targets such as Janus kinases (JAKs) and cyclooxygenase-2 (COX-2). The chloromethyl group has been found to be particularly important in modulating binding affinity, while the difluoromethyl group contributes to metabolic stability. These findings align with broader trends in drug discovery, where structural optimization is key to achieving desired pharmacological effects.

The synthesis of this compound involves multi-step organic reactions, requiring careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in constructing the intricate framework of this molecule.

The pharmaceutical industry is increasingly interested in nitropyridines due to their broad spectrum of biological activities. Beyond their potential as kinase inhibitors, these compounds have also shown promise as antiviral and antibacterial agents. The structural features of 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine, including its electron-withdrawing nitro group and electron-donating substituents, make it an attractive scaffold for further derivatization.

One area of active research is the development of novel antitumor agents based on nitropyridine cores. The ability to functionalize these molecules at multiple positions allows for fine-tuning their biological profiles. For instance, replacing the chloromethyl group with other bioisosteric moieties could lead to compounds with improved solubility or target specificity. Such modifications are crucial for translating preclinical findings into effective clinical therapies.

Agrochemical applications are another emerging field where nitropyridines are making an impact. Their herbicidal and insecticidal properties make them valuable candidates for crop protection products. The structural diversity inherent in this class of compounds allows chemists to design molecules that interact selectively with biological targets in plants or pests.

The environmental impact of these compounds is also being carefully evaluated. Regulatory agencies require thorough assessment of their safety profiles before they can be commercialized. Green chemistry principles are being applied to develop synthetic routes that minimize waste and hazardous byproducts, ensuring sustainable production practices.

Future directions in research on 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine include exploring its potential as a prodrug or scaffold for drug conjugates. Prodrugs are designed to improve pharmacokinetic properties such as bioavailability or targeted delivery. By leveraging the reactive sites on this molecule, researchers aim to develop innovative therapeutic strategies that address unmet medical needs.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-2-methyl-3-nitropyridine (CAS No. 1805559-42-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate for synthesizing novel therapeutic agents underscores its importance in ongoing research efforts within academia and industry alike.